Cas no 799268-80-7 (Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate)

• Product Name: Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate
• CAS No: 799268-80-7
• MF: C₂₁H₄₈N₃O₆P
• MW: 469.59608745575
• CID: 4728676
• PubChem ID: 118988918
• Update Time: 2025-10-30

Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate Chemical and Physical Properties

Names and Identifiers

• Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate
• Ammonium(R,Z)-3-hydroxy-2-oleamidopropylphosphate
• 799268-80-7

• Inchi： 1S/C21H42NO6P.2H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)22-20(18-23)19-28-29(25,26)27;;/h9-10,20,23H,2-8,11-19H2,1H3,(H,22,24)(H2,25,26,27);2*1H3/b10-9-;;/t20-;;/m1../s1
• InChI Key： HRVLKQJTMNEYEC-SNHSCUNWSA-N
• SMILES： P(=O)([O-])([O-])OC[C@@H](CO)NC(CCCCCCC/C=C\CCCCCCCC)=O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 469.32807326g/mol
• Monoisotopic Mass: 469.32807326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 455
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124

Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate

Research Briefing on Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate (CAS: 799268-80-7): Recent Advances and Applications

Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate (CAS: 799268-80-7) is a bioactive lipid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential as a modulator of cellular signaling pathways, particularly in inflammation and metabolic regulation. This briefing synthesizes the latest findings on this compound, highlighting its mechanism of action, therapeutic applications, and ongoing research directions.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the compound's role as a selective agonist of peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors involved in lipid metabolism and inflammation. The research demonstrated that Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate exhibits preferential binding to PPARγ, with an EC50 of 0.8 μM, suggesting its potential as a lead compound for metabolic disorder therapeutics. Structural analysis revealed that the (R,Z)-configuration and hydroxy-phosphate moiety are critical for receptor interaction and activation.

Further investigations into the compound's pharmacokinetic properties were reported in a recent Bioorganic & Medicinal Chemistry Letters article. The study employed LC-MS/MS methods to analyze the compound's stability and metabolism in human liver microsomes, showing a half-life of 4.2 hours and moderate clearance rates. These findings support the development of formulation strategies to enhance the compound's bioavailability for potential clinical applications.

Innovative synthetic approaches to Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate have also emerged. A 2024 Nature Communications paper described a biocatalytic route using engineered lipases that improved the enantioselective synthesis of the compound, achieving 92% yield and >99% ee. This advancement addresses previous challenges in large-scale production and could facilitate further pharmacological studies.

The compound's therapeutic potential extends beyond metabolic disorders. Recent preclinical studies in Cellular and Molecular Life Sciences have demonstrated its neuroprotective effects in models of Parkinson's disease, where it reduced oxidative stress and improved mitochondrial function by 40% compared to controls. These findings position the compound as a promising candidate for neurodegenerative disease research.

Ongoing clinical trials (Phase I/II) are evaluating derivatives of Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate for type 2 diabetes mellitus treatment, with preliminary results showing improved insulin sensitivity without the weight gain associated with current PPARγ agonists. Researchers anticipate that these studies will provide critical data on safety profiles and optimal dosing regimens.

In conclusion, Ammonium (R,Z)-3-hydroxy-2-oleamidopropyl phosphate represents a versatile chemical entity with multiple therapeutic applications. Continued research into its molecular targets, formulation optimization, and clinical translation will be essential to fully realize its potential in addressing unmet medical needs across various disease areas.